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Compound of Interest

Compound Name: R-Impp

Cat. No.: B610485 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of R-Impp, a small-molecule inhibitor of PCSK9 secretion.

Following these procedures is critical to ensure a safe laboratory environment and compliance

with regulations.

Immediate Safety and Handling Precautions
R-Impp is classified as a hazardous chemical with the following GHS classifications:

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

Very toxic to aquatic life with long-lasting effects[2]

Given these hazards, it is imperative to handle R-Impp with appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. All handling should be

performed in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of dust or aerosols.
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Quantitative Data Summary
For easy reference, the key quantitative data for R-Impp are summarized in the table below.

Property Value Source

CAS Number 2133832-83-2 [2][3][4][5]

Molecular Formula C₂₄H₂₇N₃O₂ [2][4]

Molecular Weight 389.49 g/mol [4]

Appearance Solid (Light yellow to yellow) [4]

Solubility in DMSO 100 mg/mL (256.75 mM) [4]

Step-by-Step Disposal Protocol
The disposal of R-Impp and its containers must be managed through an approved hazardous

waste disposal program. Under no circumstances should R-Impp be disposed of down the

drain or in regular trash.

1. Waste Segregation and Collection:

All solid R-Impp waste, including contaminated consumables (e.g., weigh boats, pipette
tips), should be collected in a designated, leak-proof, and clearly labeled hazardous waste
container.
Solutions containing R-Impp should be collected in a separate, compatible, and clearly
labeled liquid hazardous waste container. Do not mix with other incompatible waste streams.

2. Container Labeling:

The hazardous waste container must be labeled with the words "Hazardous Waste," the full
chemical name "R-Impp," and the associated hazards (e.g., "Acute Toxicity," "Skin/Eye
Irritant," "Aquatic Hazard").

3. Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory. This area should be away from general traffic and incompatible
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materials.

4. Disposal Request:

Once the container is full or ready for disposal, follow your institution's specific procedures
for requesting a hazardous waste pickup. This typically involves contacting your
Environmental Health and Safety (EHS) department.

5. Empty Container Disposal:

Empty R-Impp containers are also considered hazardous waste unless properly
decontaminated. Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).
Collect the rinsate as hazardous liquid waste. After triple-rinsing, the container can be
disposed of as non-hazardous laboratory glass or plastic, in accordance with institutional
policies.

Experimental Workflow for Disposal
The logical flow for the proper disposal of R-Impp is illustrated in the diagram below.
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Caption: Logical workflow for the safe disposal of R-Impp waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of R-Impp, contributing to a secure research environment and minimizing

environmental impact. Always consult your institution's specific EHS guidelines for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b610485?utm_src=pdf-body
https://www.benchchem.com/product/b610485?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-101354/R-IMPP-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC10521.html
https://www.selleck.cn/msds/MSDS_S8420.pdf
https://www.medchemexpress.com/R-IMPP.html
https://www.medkoo.com/products/15010
https://www.benchchem.com/product/b610485#r-impp-proper-disposal-procedures
https://www.benchchem.com/product/b610485#r-impp-proper-disposal-procedures
https://www.benchchem.com/product/b610485#r-impp-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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